N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propanamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]propanamide
• InChI: InChI=1S/C24H22FN5O3/c1-15-22(24(33)30(28(15)3)19-7-5-4-6-8-19)26-23(32)16(2)29-21(31)14-13-20(27-29)17-9-11-18(25)12-10-17/h4-14,16H,1-3H3,(H,26,32)
• InChI Key: OVFRPOIGFJSKJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C(C)N3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C24H22FN5O3
• Molecular Weight: 447.5 g/mol
• CAS No.: 1234866-38-6

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propanamide is a useful research compound. Its molecular formula is C24H22FN5O3 and its molecular weight is 447.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research on pyrazole and pyridazine derivatives, such as the work by Fadda et al. (2012), focuses on the synthesis of novel compounds with potential biological activities. These efforts often involve exploring different synthetic pathways to create structurally diverse libraries of compounds for further evaluation in various applications, including as antimicrobial and anti-inflammatory agents (Fadda, Etman, El-Seidy, & Elattar, 2012).

Biological Evaluation

The biological activity of pyrazole, pyridazine, and related derivatives has been a subject of considerable interest. For instance, compounds synthesized from key intermediates like (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbonohydrazonoyl dicyanide have been tested for their in vitro antibacterial activities against various strains of bacteria (Fadda, Rabie, Bondock, & Etman, 2017). These studies are critical for identifying new potential therapeutic agents.

Anticancer Activity

The exploration of anticancer properties is another significant area of research. Metwally, Abdelrazek, and Eldaly (2016) investigated the anticancer activity of new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, demonstrating the potential of these compounds in cancer treatment strategies (Metwally, Abdelrazek, & Eldaly, 2016).